Cas no 2248199-40-6 (3-Fluoro-1-(phenylmethoxycarbonylamino)cyclobutane-1-carboxylic acid)

• Product Name: 3-Fluoro-1-(phenylmethoxycarbonylamino)cyclobutane-1-carboxylic acid
• CAS No: 2248199-40-6
• MF: C₁₃H₁₄FNO₄
• MW: 267.252967357636
• CID: 6399640
• PubChem ID: 137938866
• Update Time: 2025-08-01

3-Fluoro-1-(phenylmethoxycarbonylamino)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2248375-42-8
• (1r,3r)-1-{[(benzyloxy)carbonyl]amino}-3-fluorocyclobutane-1-carboxylic acid
• 3-Fluoro-1-(phenylmethoxycarbonylamino)cyclobutane-1-carboxylic acid
• EN300-6512224
• 2248199-40-6
• 1-{[(benzyloxy)carbonyl]amino}-3-fluorocyclobutane-1-carboxylic acid
• EN300-6512242

• Inchi： 1S/C13H14FNO4/c14-10-6-13(7-10,11(16)17)15-12(18)19-8-9-4-2-1-3-5-9/h1-5,10H,6-8H2,(H,15,18)(H,16,17)
• InChI Key： ZKDZWNONLXCOGJ-UHFFFAOYSA-N
• SMILES： FC1CC(C(=O)O)(C1)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 267.09068609g/mol
• Monoisotopic Mass: 267.09068609g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 75.6Ų

Additional information on 3-Fluoro-1-(phenylmethoxycarbonylamino)cyclobutane-1-carboxylic acid

Comprehensive Analysis of 3-Fluoro-1-(phenylmethoxycarbonylamino)cyclobutane-1-carboxylic acid (CAS No. 2248199-40-6)

The compound 3-Fluoro-1-(phenylmethoxycarbonylamino)cyclobutane-1-carboxylic acid (CAS No. 2248199-40-6) is a fluorinated cyclobutane derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the fluoro-substituted cyclobutane core and carbamate-protected amino group, make it a valuable intermediate for drug discovery. This article explores its properties, applications, and relevance to current trends in small molecule therapeutics and peptide mimetics.

Recent advancements in fluorinated building blocks have positioned this compound as a key player in medicinal chemistry. The presence of both carboxylic acid and Cbz-protected amine functionalities allows for diverse derivatization, addressing growing demand for bioisosteres in lead optimization. Researchers particularly value its role in developing conformationally constrained scaffolds, a hot topic in GPCR-targeted drug design.

From a synthetic perspective, the cyclobutane ring system offers interesting strain characteristics that influence molecular recognition. The 3-fluoro substitution enhances metabolic stability while maintaining desirable polarity, aligning with modern Lipinski rule-compliant design principles. These attributes explain its rising popularity in fragment-based drug discovery programs.

The compound's zwitterionic nature at physiological pH makes it particularly useful for improving blood-brain barrier penetration - a frequent search term among CNS drug developers. Its application in prodrug strategies has been explored in recent patent literature, especially for amino acid transporter-targeted delivery systems.

Quality control aspects reveal that 2248199-40-6 typically exhibits >98% HPLC purity with characteristic 1H-NMR peaks at δ 7.35-7.45 (phenyl), 5.15 (CH₂O), and 4.85 (NH). The 19F-NMR signal appears around -180 ppm, confirming the β-fluoro configuration. These analytical markers help address common questions about structural verification in research forums.

Environmental and regulatory considerations show this material complies with REACH standards, with no significant ecotoxicity concerns reported. Its stability under GMP storage conditions (-20°C, desiccated) makes it suitable for preclinical development applications, a frequent concern among pharmaceutical buyers.

Emerging applications include use as a dipeptide surrogate in peptidomimetic design, particularly for protease inhibitor development. The carbobenzyloxy (Cbz) protecting group allows selective deprotection, enabling sequential solid-phase synthesis - techniques frequently searched by combinatorial chemistry researchers.

Market analysis indicates growing demand for fluorinated heterocycles like this compound, with particular interest from contract research organizations specializing in F-containing API development. Its price stability compared to other fluorinated intermediates makes it economically attractive for medicinal chemistry projects.

Future research directions may explore its potential in bioconjugation chemistry and PROTAC linker design - two rapidly growing areas in targeted protein degradation. The compound's balanced lipophilicity (LogP ~1.8) and hydrogen bonding capacity make it suitable for these cutting-edge applications.